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Compound of Interest

Compound Name: Micinicate
CAS No.: 39537-99-0
Cat. No.: B1259816
Get Quote
. J

Executive Summary & Mechanism of Action

Micinicate (CAS: 39537-99-0) is a complex ester acting as a dual-pharmacophore vasodilator.
Structurally, it is the nicotinate ester of Cyclandelate. It combines the direct smooth muscle
relaxation properties of cyclandelate with the lipid-modulating and vasodilatory effects of
nicotinic acid (Niacin).

This application note details a robust, two-stage convergent synthesis protocol. Unlike simple
esterifications, the synthesis of Micinicate requires precise regiochemical control to avoid
polymerization of the mandelic acid linker. The protocol utilizes a Schotten-Baumann acylation
strategy to couple the nicotinic moiety to the pre-synthesized cyclandelate core, ensuring high
purity and preventing the formation of anhydride by-products.

Chemical Structure Analysis[1][2][3]

e Core A: Nicotinic Acid (Pyridine-3-carboxylic acid).[1][2]

» Linker: Mandelic Acid (Phenylglycolic acid).
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e Core B: 3,3,5-Trimethylcyclohexanol.
e Target: [2-0x0-1-phenyl-2-[(3,3,5-trimethylcyclohexyl)oxy]ethyl] pyridine-3-carboxylate.[3]

Strategic Reaction Pathway

The synthesis is designed as a linear sequence to maximize yield and simplify purification.
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Figure 1: Convergent synthesis pathway for Micinicate. Step 1 forms the Cyclandelate core;
Step 2 activates Nicotinic acid; Step 3 couples the fragments.

Materials & Reagents

To ensure reproducibility, use reagents meeting the following specifications.
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Reagent CAS No.[1][3][4] Grade Role
o ) Primary
Nicotinic Acid 59-67-6 >99.5%
Pharmacophore
Mandelic Acid 90-64-2 >99% Linker Scaffold
3,3,5- . . . . ,
116-02-9 >98% (cis/trans mix) Lipophilic Tail

Trimethylcyclohexanol

Thionyl Chloride

7719-09-7 ReagentPlus Chlorinating Agent
(SOClL2)
Pyridine 110-86-1 Anhydrous Base / Catalyst
p-Toluenesulfonic acid )

104-15-4 Monohydrate Acid Catalyst
(p-TSA)
Dichloromethane

75-09-2 HPLC Grade Solvent

(DCM)

Detailed Experimental Protocol
Phase 1: Synthesis of Cyclandelate Intermediate

Obijective: Esterify Mandelic acid with 3,3,5-trimethylcyclohexanol while preserving the alpha-
hydroxyl group.

Rationale: We perform this step first because the secondary alcohol on the cyclohexane ring is
sterically hindered. Using a Dean-Stark apparatus drives the equilibrium forward by removing
water physically, which is more effective here than chemical drying agents.

e Setup: Equip a 500 mL round-bottom flask (RBF) with a magnetic stir bar and a Dean-Stark
trap topped with a reflux condenser.

e Charging: Add Mandelic Acid (15.2 g, 0.10 mol), 3,3,5-Trimethylcyclohexanol (14.2 g, 0.10
mol), and p-TSA (0.5 g, catalytic amount) to the flask.

e Solvent: Add 200 mL of Toluene.
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o Reaction: Heat the mixture to reflux (approx. 110°C). Monitor the collection of water in the
Dean-Stark trap. Reflux until water evolution ceases (approx. 4—6 hours).

o Workup:
o Cool to room temperature (RT).
o Wash the organic layer with saturated NaHCOs (2 x 50 mL) to remove unreacted acid.
o Wash with Brine (1 x 50 mL).
o Dry over anhydrous Na=SOa, filter, and concentrate under reduced pressure.

» Intermediate QC: The resulting viscous oil is Cyclandelate. Verify identity via TLC (SiOz,
Hexane:EtOAc 3:1). Note: Commercial Cyclandelate can be substituted here to accelerate
the workflow.

Phase 2: Activation of Nicotinic Acid

Objective: Convert Nicotinic acid to the highly reactive Nicotinoyl Chloride.

Rationale: Direct esterification of the secondary hydroxyl on Cyclandelate with Nicotinic acid is
sluggish due to steric hindrance from the phenyl ring of the mandelate. The acid chloride
provides the necessary electrophilicity.

e Setup: 250 mL RBF with a drying tube (CaClz).

e Reaction: Suspend Nicotinic Acid (12.3 g, 0.10 mol) in Thionyl Chloride (30 mL, excess).
e Heating: Reflux at 80°C for 2 hours. The suspension will clear as the acid chloride forms.
« |solation: Distill off excess Thionyl Chloride under vacuum.

e Product: The residue is Nicotinoyl Chloride Hydrochloride (yellowish solid). Use immediately
in Phase 3 to prevent hydrolysis.

Phase 3: Synthesis of Micinicate (Coupling)

Objective: Acylation of the Cyclandelate hydroxyl group with Nicotinoyl Chloride.
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» Solvation: Dissolve the Cyclandelate intermediate (from Phase 1, approx. 27.6 g) in dry DCM
(150 mL).

o Base Addition: Add dry Pyridine (16 mL, 0.20 mol). The pyridine acts as both a nucleophilic
catalyst and an HCI scavenger.

o Critical Step: Cool the solution to 0°C in an ice bath. Exotherms can degrade the ester
linkage.

e Coupling: Dissolve the prepared Nicotinoyl Chloride (from Phase 2) in 50 mL DCM and add it
dropwise to the Cyclandelate solution over 30 minutes, maintaining temperature <5°C.

o Completion: Allow the reaction to warm to RT and stir for 12 hours.
e Quenching: Pour the reaction mixture into ice water (200 mL).

o Extraction & Purification:

[¢]

Separate the organic layer.

[e]

Wash with 1N HCI (2 x 50 mL) to remove excess pyridine.

o

Wash with saturated NaHCOs (2 x 50 mL) to remove unreacted nicotinic acid.

[¢]

Dry over MgSOa4 and concentrate.

[¢]

Recrystallization: The crude solid is recrystallized from Ethanol/Hexane (1:4) to yield white
crystalline Micinicate.

Analytical Validation & QC Parameters

To confirm the synthesis of Micinicate (and not a mixture of hydrolysis products), the following
spectral features must be validated.
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Technique Expected Signal Structural Assignment

IR Spectroscopy 1735 cm~1 (Strong) Ester C=0 stretch (Mandelate)
1725 cm~1 (Strong) Ester C=0 stretch (Nicotinate)

1590 cm™1 Pyridine ring C=N stretch

Nicotinic aromatic protons

1H-NMR (CDCls) 9.2 (s, 1H), 8.8 (d, 1H) (Deshielded)
eshnielae

56.1 (s, 1H) Methine proton (Chiral center
1,
of Mandelate)

Trimethylcyclohexyl aliphatic
0 0.8-1.6 (m, 15H) yiey yaip
protons

. . (Dependent on stereoisomer
Melting Point 90-95°C )
ratio)

Troubleshooting Guide

Low Yield in Phase 3: Often caused by moisture in the pyridine. Ensure pyridine is dried over
KOH or molecular sieves.

Impurity at & 8.0 ppm: Indicates unreacted Nicotinic acid. Improve the NaHCOs wash step.

Oil instead of Solid: Micinicate is a mixture of diastereomers. If it oils out, triturate with cold
pentane to induce crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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